Cas no 145657-33-6 (2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-)
145657-33-6 structure
Product Name:2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-
CAS No:145657-33-6
MF:C12H11F2NO
MW:223.218650102615
CID:151593
PubChem ID:3073067
Update Time:2025-04-19
2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]-
- 3-(2,3-difluoroanilino)cyclohex-2-en-1-one
- 3-(2,3-Difluoroanilino)-2-cyclohexen-1-one
- 3-((2,3-Difluorophenyl)amino)-2-cyclohexen-1-one
- DTXSID10163130
- 145657-33-6
- 2-Cyclohexen-1-one, 3-((2,3-difluorophenyl)amino)-
-
- Inchi: 1S/C12H11F2NO/c13-10-5-2-6-11(12(10)14)15-8-3-1-4-9(16)7-8/h2,5-7,15H,1,3-4H2
- InChI Key: JFNSFSMATZTYAP-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1NC1=CC(CCC1)=O)F
Computed Properties
- Exact Mass: 223.08093
- Monoisotopic Mass: 223.08087
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 2.4
Experimental Properties
- Density: 1.331
- Boiling Point: 311.9°C at 760 mmHg
- Flash Point: 142.4°C
- Refractive Index: 1.59
- PSA: 29.1
2-Cyclohexen-1-one,3-[(2,3-difluorophenyl)amino]- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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